3-(((2-Bromo-5-methoxyphenyl)methyl) amino)propan-1-ol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• IUPAC Name: 3-[(2-bromo-5-methoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C11H16BrNO2/c1-15-10-3-4-11(12)9(7-10)8-13-5-2-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key: BNBYUCUZXIPXKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)CNCCCO

Description

3-(((2-Bromo-5-methoxyphenyl)methyl) amino)propan-1-ol is a useful research compound. Its molecular formula is C11H16BrNO2 and its molecular weight is 274.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-bromo-5-methoxybenzaldehyde (1 eq) in dichloroethane was added 3-aminopropanol (1.5 eq) followed by NaBH(OAc)3 (2 eq) and acetic acid (4 eq) and the resulting mixture was stirred at RT under nitrogen for 8 h. The reaction mixture was quenched by careful addition of 2M Na2CO3 solution and stirred 1 h. The mixture was concentrated in vacuo and poured into diethyl ether. The phases were separated and the organic phase washed with 1N HCl solution. The aqueous phase was then washed with diethyl ether and subsequently basified with 1N NaOH solution. The aqueous phase was extracted with diethyl ether, dried over Na2SO4 and concentrated in vacuo to give 3-(((2-bromo-5-methoxyphenyl)methyl) amino)propan-1-ol as a clear oil. EI-MS m/z 274, 276 (M+H)+